
"4-Bromo-2-methylbutan-2-ol" safety data sheet
(SDS) and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2-methylbutan-2-ol

Cat. No.: B138304 Get Quote

In-Depth Technical Guide: 4-Bromo-2-
methylbutan-2-ol (CAS: 35979-69-2)
A Comprehensive Overview of Safety, Handling, and Disposal for Research and Drug

Development Professionals

This technical guide provides a detailed overview of the safety protocols, handling procedures,

and disposal methods for 4-Bromo-2-methylbutan-2-ol. The information is intended for

researchers, scientists, and professionals in the field of drug development who may work with

this compound.

Chemical Identification and Properties
4-Bromo-2-methylbutan-2-ol is a tertiary alcohol containing bromine. Its unique structure

makes it a potential intermediate in various organic syntheses. A clear understanding of its

physical and chemical properties is fundamental to its safe handling.
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Property Value Source

CAS Number 35979-69-2 [1][2]

Molecular Formula C5H11BrO [1][3]

Molecular Weight 167.04 g/mol [1]

Appearance
Light yellow-brown liquid or

solid-liquid mixture
[2][4]

Boiling Point 189.7 ± 23.0 °C at 760 mmHg [2]

Storage Temperature 4°C [2]

Hazard Identification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Bromo-2-methylbutan-2-ol is classified as a warning-level hazard.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Pictogram:

GHS07 (Exclamation Mark)[2][4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 4-Bromo-2-methylbutan-2-ol:

Eye Protection: Chemical safety goggles or a face shield.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylbutan-2-ol
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylbutan-2-ol
https://wap.guidechem.com/encyclopedia/4-bromo-2-methylbutan-2-ol-dic808622.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-methylbutan-2-ol
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.achemblock.com/h-8053-4-bromo-2-methylbutan-2-ol.html
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.benchchem.com/product/b138304?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f65f3?context=bbe
https://www.achemblock.com/h-8053-4-bromo-2-methylbutan-2-ol.html
https://www.benchchem.com/product/b138304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If ventilation is

inadequate, a respirator with an appropriate cartridge for organic vapors should be used.

Personal Protective Equipment (PPE) Workflow

Enter Laboratory Assess Task Involving
4-Bromo-2-methylbutan-2-ol

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Work in Fume Hood Handle Chemical Doff PPE Correctly Exit Laboratory

Click to download full resolution via product page

Figure 1. A workflow diagram for the correct use of Personal Protective Equipment (PPE).

First Aid Measures
In case of accidental exposure, immediate action is crucial.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Handling and Storage Protocols
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Proper handling and storage are essential to maintain the stability of 4-Bromo-2-methylbutan-
2-ol and prevent accidents.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use non-sparking tools and take precautionary measures against static discharge.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

The recommended storage temperature is 4°C.[2]

Keep away from heat, sparks, open flames, and hot surfaces.

Store away from incompatible materials such as strong oxidizing agents and strong bases.
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Storage and Incompatibility
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Click to download full resolution via product page

Figure 2. Key storage precautions for 4-Bromo-2-methylbutan-2-ol.

Experimental Protocols
While a specific, detailed synthesis protocol for 4-bromo-2-methylbutan-2-ol is not readily

available in peer-reviewed literature, a general method for the bromination of tertiary alcohols

can be adapted. One such method involves the reaction of a tertiary alcohol with bromine in the

presence of a neutralizing agent.

A patent describes a process for the halogenation of tertiary alcohols which can serve as a

basis for a potential synthesis:

Reaction: A tertiary alcohol is reacted with bromine in an aqueous solution.

Neutralizing Agent: A neutralizing agent, such as calcium carbonate, is used to suppress the

replacement of the hydroxyl group by bromine.

Purification: The resulting bromo tertiary alcohol can be purified by distillation under a good

vacuum.
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Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.

Waste Classification: This material should be treated as hazardous waste.

Containerization: Collect waste in a designated and properly labeled container for

halogenated organic waste. Do not mix with other waste streams.

Disposal Method: Dispose of contents/container to an approved waste disposal plant.

Waste Disposal Workflow
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Figure 3. A general workflow for the safe disposal of 4-Bromo-2-methylbutan-2-ol waste.

Toxicological Information
Detailed toxicological studies specifically for 4-Bromo-2-methylbutan-2-ol are not widely

available. The provided GHS hazard statements are based on the structural alerts and

properties of similar brominated organic compounds and tertiary alcohols. It is prudent to

handle this chemical with the assumption that it may have significant toxicological effects, as

indicated by its hazard classification.

Reactivity Profile
As a tertiary bromoalkane, 4-Bromo-2-methylbutan-2-ol is expected to undergo nucleophilic

substitution reactions, likely through an SN1 mechanism due to the stability of the tertiary

carbocation intermediate. It may also participate in elimination reactions in the presence of a

strong, non-nucleophilic base. The presence of the hydroxyl group may also influence its

reactivity, potentially leading to intramolecular reactions under certain conditions.

This guide is intended to provide a comprehensive overview of the safety and handling of 4-
Bromo-2-methylbutan-2-ol. It is essential to consult the specific Safety Data Sheet (SDS)

provided by the supplier and to conduct a thorough risk assessment before commencing any

work with this chemical. Always adhere to established laboratory safety protocols and

institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/4-bromo-2-methylbutan-2-ol-dic808622.html
https://www.achemblock.com/h-8053-4-bromo-2-methylbutan-2-ol.html
https://www.benchchem.com/product/b138304#4-bromo-2-methylbutan-2-ol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b138304#4-bromo-2-methylbutan-2-ol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b138304#4-bromo-2-methylbutan-2-ol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b138304#4-bromo-2-methylbutan-2-ol-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

